Cas no 2320957-76-2 (2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one)

• Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one
• CAS No: 2320957-76-2
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 5340748
• Update Time: 2025-07-09

2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d][1,3]dioxol-5-yloxy)-1-((1R,5S)-3-methylene-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• 2-(1,3-benzodioxol-5-yloxy)-1-(3-methylidene-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• 2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one

• Inchi： 1S/C18H21NO4/c1-11-7-13-3-4-14(8-11)19(13)18(20)12(2)23-15-5-6-16-17(9-15)22-10-21-16/h5-6,9,12-14H,1,3-4,7-8,10H2,2H3
• InChI Key： CRIIEZGYISOGQZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)OC1=CC=C2C(=C1)OCO2)N1C2CC(=C)CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 477
• XLogP3: 3
• Topological Polar Surface Area: 48

Additional information on 2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one

Introduction to 2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one (CAS No. 2320957-76-2)

The compound 2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one, identified by its CAS number 2320957-76-2, represents a fascinating molecule with significant potential in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a structurally complex class of derivatives that combine an aromatic heterocyclic moiety with a bicyclic nitrogen-containing scaffold, presenting a unique combination of chemical and biological properties.

The core structure of this molecule features a 2H-1,3-benzodioxol (also known as dihydrostilbene oxide) moiety, which is an oxygenated derivative of stilbene. This particular scaffold is well-documented for its pharmacological relevance, often exhibiting properties such as anti-inflammatory, antioxidant, and antimicrobial activities. The presence of the 5-yloxy substituent at the benzodioxol ring further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity to biological targets.

Complementing the aromatic component is a bicyclo[3.2.1]octan ring system substituted with an 8-azabicyclo moiety and a 3-methylidene group at the propanone position. This bicyclic nitrogen-containing framework introduces rigidity and conformational constraints to the molecule, which can be critical for achieving high specificity in interactions with biological macromolecules. The 8-azabicyclo unit, in particular, is known to enhance metabolic stability and reduce susceptibility to enzymatic degradation, making it a valuable feature in drug design.

The overall architecture of 2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one suggests multiple avenues for biological investigation. The combination of an oxygenated aromatic ring with a nitrogen-rich bicyclic system creates a diverse pharmacophore that could interact with various enzymes and receptors. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory diseases.

In recent years, there has been growing interest in the development of dual-action compounds that simultaneously modulate multiple biological pathways. The structure of this molecule provides an excellent platform for such investigations, as it integrates multiple pharmacologically relevant motifs into a single framework. For instance, the benzodioxol ring could interact with estrogen receptors or serotonin receptors, while the bicyclic nitrogen system might engage with G-protein coupled receptors or ion channels.

One particularly intriguing aspect of this compound is its potential application in the treatment of neurological disorders. The rigid bicyclic scaffold combined with the electron-deficient aromatic system could facilitate penetration across the blood-brain barrier, a critical requirement for effective central nervous system (CNS) drugs. Additionally, preliminary data suggest that derivatives of this class may exhibit neuroprotective effects by modulating neurotransmitter release or inhibiting oxidative stress-induced neuronal damage.

The synthesis of 2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-yl}propan-1-one presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[3.2.1]octan framework requires sophisticated cyclization strategies, while the introduction of functional groups such as hydroxyl and carbonyl moieties demands careful consideration to maintain regioselectivity and stereochemical integrity. Advances in catalytic methods have made it possible to construct such complex scaffolds more efficiently, opening up new possibilities for structural diversification.

Evaluation of the pharmacokinetic properties of this compound is essential before moving into clinical development. Studies have begun to assess its solubility, stability under various conditions, and metabolic fate in vitro and in vivo. These investigations are crucial for understanding how the molecule behaves within biological systems and for identifying potential liabilities that need to be addressed before human trials can commence.

The potential therapeutic applications of CAS No 2320957-76-2 are broad-ranging but still largely unexplored due to limited experimental data at this stage. However, based on its structural features and preliminary computational modeling results, it shows promise in several therapeutic areas including oncology, neurology, and inflammation management. Further research is warranted to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,2-(2H-1,3-benzodioxol-5-yloxy)-1-{3-methylidene-8-azabicyclo3.2.1octan-8-y}propanone (CAS No 2320957 76 2) stands as a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities with multiple biological activities simultaneously engaged by single molecular recognition events within complex biological systems . Its unique combination o aromatic heterocyclic moieties o bicycles systems o functionalized aliphatic units makes it an exciting subject o further investigation within pharmaceutical chemistry